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Compound of Interest

Compound Name: Ro15-4513

Cat. No.: B1679449 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) with detailed disposal instructions for Ro15-
4513 is not readily available in the public domain. The following procedures are best-practice

guidelines derived from general laboratory chemical waste protocols and the specific hazards

associated with the chemical structure of Ro15-4513, notably its azide group. Researchers

must always consult their institution's Environmental Health and Safety (EHS) office for specific

local and federal regulations before handling or disposing of this compound.

Ro15-4513, a benzodiazepine receptor partial inverse agonist, requires careful handling and

disposal due to its chemical properties and potential hazards. As with all laboratory chemicals,

a formal disposal plan should be in place before any work begins.[1]

Key Safety Information & Chemical Properties
The following table summarizes key data relevant to the safe handling and disposal of Ro15-
4513.
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Property Value Source(s)

Chemical Name

Ethyl 8-azido-5-methyl-6-oxo-

4H-imidazo[1,5-a][1]

[2]benzodiazepine-3-

carboxylate

[1][3]

Molecular Formula C₁₅H₁₄N₆O₃ [1][3]

Physical Form Solid

Solubility
Insoluble in water; Soluble in

methanol

Key Hazard Group Organic Azide [1][4]

Storage Class 11 - Combustible Solids

Primary Hazards

Contains an azide group,

which can form explosive

compounds. Avoid contact with

acids, heavy metals (lead,

copper), and metal utensils.[5]

[6][7][8]

Experimental Protocol: Step-by-Step Disposal
Procedures
This protocol provides detailed steps for the safe disposal of Ro15-4513 in various forms.

1. Personal Protective Equipment (PPE):

Wear standard laboratory PPE at all times, including a lab coat, nitrile gloves, and chemical

safety goggles.

2. Waste Segregation and Containment:

CRITICAL: Ro15-4513 waste must be collected separately from other chemical waste

streams, especially acidic waste.[6] Mixing azides with acids can generate highly toxic and
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explosive hydrazoic acid.[6]

Do not use metal spatulas or tools to handle the solid compound to avoid the formation of

shock-sensitive metal azides.[6][7]

Use designated, compatible waste containers. Plastic containers are preferred.[9]

3. Disposal of Unused/Expired Solid Ro15-4513:

Place the original container with the unused compound into a larger, sealable, and clearly

labeled secondary container.

If transferring the solid, do so in a chemical fume hood.

Label the waste container as "Hazardous Waste: Ro15-4513 (Organic Azide, Combustible

Solid)" and include the full chemical name.

4. Disposal of Contaminated Solid Waste:

This category includes items like gloves, weigh boats, pipette tips, and paper towels

contaminated with Ro15-4513.

Collect all contaminated solid waste in a dedicated, clearly labeled, leak-proof plastic bag or

container.[9]

The label must read: "Hazardous Waste: Solid Waste Contaminated with Ro15-4513
(Organic Azide)."

Do not place sharp objects in bags; use a designated sharps container for contaminated

needles or blades.

5. Disposal of Ro15-4513 Solutions:

DO NOT dispose of Ro15-4513 solutions, including dilute solutions, down the drain.[5][8]

The azide functional group can react with lead and copper in plumbing to form highly

explosive metal azides.[8][10]
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Collect all aqueous and solvent-based solutions containing Ro15-4513 in a dedicated,

sealed, and properly vented hazardous waste container.

Since Ro15-4513 is soluble in methanol, waste streams may be flammable. Keep away from

ignition sources.

Label the container clearly with the full chemical names of all constituents, their approximate

concentrations, and the words "Hazardous Waste: Ro15-4513 (Organic Azide) Solution."

6. Final Disposal:

Store all Ro15-4513 waste in a designated satellite accumulation area within the laboratory.

[11]

Keep waste containers securely closed except when adding waste.[12]

Contact your institution's EHS or Hazardous Waste Management department to schedule a

pickup. Do not attempt to transport the waste yourself.[13]

Logical Workflow for Ro15-4513 Disposal
The following diagram illustrates the decision-making process for the proper disposal of Ro15-
4513 and associated waste materials.
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Start: Identify Ro15-4513 Waste

Critical Safety Warning

Final Disposal Step
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Caption: Ro15-4513 Disposal Decision Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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